![molecular formula C15H17N3O B213845 N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide](/img/structure/B213845.png)
N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide, also known as DMPPA, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. DMPPA belongs to the family of acrylamide derivatives, which are known for their diverse biological activities.
Scientific Research Applications
N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging biological systems.
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to have antimicrobial activity against a variety of bacterial and fungal species.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide is its diverse range of biological activities, which makes it a promising candidate for the development of novel therapeutics. Additionally, this compound has been shown to have low toxicity in vitro, which is a favorable characteristic for drug development. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide. One area of interest is the development of this compound-based therapeutics for the treatment of neurodegenerative diseases. Another area of interest is the use of this compound as a fluorescent probe for imaging biological systems. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets.
Synthesis Methods
N-(2,4-dimethylphenyl)-3-(1-methyl-1H-pyrazol-4-yl)acrylamide can be synthesized through a multistep process that involves the reaction of 2,4-dimethylbenzaldehyde with ethyl acetoacetate to form 2,4-dimethyl-3-oxobutanoic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 2,4-dimethyl-3-hydrazinobutanoic acid ethyl ester. Finally, this compound is obtained by reacting 2,4-dimethyl-3-hydrazinobutanoic acid ethyl ester with acryloyl chloride.
properties
Molecular Formula |
C15H17N3O |
---|---|
Molecular Weight |
255.31 g/mol |
IUPAC Name |
(Z)-N-(2,4-dimethylphenyl)-3-(1-methylpyrazol-4-yl)prop-2-enamide |
InChI |
InChI=1S/C15H17N3O/c1-11-4-6-14(12(2)8-11)17-15(19)7-5-13-9-16-18(3)10-13/h4-10H,1-3H3,(H,17,19)/b7-5- |
InChI Key |
BFXMVAYRTCJNTG-ALCCZGGFSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)NC(=O)/C=C\C2=CN(N=C2)C)C |
SMILES |
CC1=CC(=C(C=C1)NC(=O)C=CC2=CN(N=C2)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C=CC2=CN(N=C2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.